Cas no 99-50-3 (Protocatechuic acid)

Protocatechuic acid, a water-soluble phenolic acid component, widely exists in common traditional Chinese medicines such as geranium, Salvia miltiorrhiza and classic compound preparations such as compound salvia miltiorrhiza injection and Guanxinning Injection. It not only significantly reduces myocardial oxygen consumption, improves myocardial oxygen tolerance and slows down heart rate, but also has definite antioxidant activity in vitro according to a large number of literatures

Protocatechuic acid structure

Product Name:Protocatechuic acid

CAS No:99-50-3

Molecular Formula:C₇H₆O₄

Molecular Weight:154.1201

MDL:MFCD00002509

CID:35022

PubChem ID:72

Protocatechuic acid Properties

Names and Identifiers

- 3,4-Dihydroxybenzoic acid
- Protocatechuic acid
- CATECHOL-4-CARBOXYLIC ACID
- 3,4-DIHYDROXYBENZOIC ACID N-HYDRATE
- 3,4-DIHYDROBENZOIC ACID
- AKOS 220-70
- RARECHEM AL BO 0347
- PROTOCATECHUIC ACID N-HYDRATE
- PROTOCATECHUIC ACID(P) PrintBack
- PROTOCATECHUIC ACID(RG)
- 2,4-Dihydroxybenzoic acid
- 3,4-dihydroxybenzoate
- 3,4-dihydroxy-benzoic acid
- 4,5-Dihydroxybenzoic acid
- 4-Carboxy-1,2-dihydroxybenzene
- Benzoic acid,3,4-dihydroxy
- protocatechuate
- Protocatehuic acid
- protochatechuic acid
- Pyrocatechol-4-carboxylic Acid
- 原儿茶酸
- [ "" ]
- Benzoic acid, 3,4-dihydroxy-
- 3,4-Dihydroxybenzoicacid
- 3, 4-Dihydroxybenzoic acid
- MLS000737807
- 36R5QJ8L4B
- YQUVCSBJEUQKSH-UHFFFAOYSA-N
- 1ykp
- 3,4-dihydroxybenzoic acid (protocatechuic acid)
- Protocatechuic acid polymer
- 3,4-Dihydr
- Protocatechuic Acid
- SMR000528167
- ConMedNP.2943
- ConMedNP.2944
- ConMedNP.2941
- Dataset-S1.110
- ConMedNP.2942
- MLSMR
- +Expand
- MDL： MFCD00002509
- InChIKey： YQUVCSBJEUQKSH-UHFFFAOYSA-N
- Inchi： 1S/C7H6O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H,(H,10,11)
- SMILES： O([H])C1=C(C([H])=C([H])C(C(=O)O[H])=C1[H])O[H]
- BRN： 1448841

Computed Properties

Exact Mass: 154.026609g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 154.026609g/mol
Monoisotopic Mass: 154.026609g/mol
Topological Polar Surface Area: 77.8Å²
Heavy Atom Count: 11
Complexity: 157
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 77.8
Isotope Atom Count: 0
Tautomer Count: 12
XLogP4: 1.1
Surface Charge: 0
Molecular Weight: 154.12

Experimental Properties

LogP: 0.79600
PSA: 77.76000
Merck: 7894
Refractive Index: 1.6400 (estimate)
Water Partition Coefficient: Soluble in hot alcohol and ether. Slightly soluble in water.
Boiling Point: 237.46°C (rough estimate)
Melting Point: 197-200 °C (dec.) (lit.)
Flash Point: 410.7 oC at 760 mmHg
FEMA: 4430 | 3,4-DIHYDROXYBENZOIC ACID
Solubility: 20g/l
Color/Form: White to yellowish crystal powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
Solubility: Soluble in hot water, ethanol and ether, slightly soluble in cold water, insoluble in benzene
Sensitiveness: Air Sensitive
pka: 4.48(at 25℃)
Density: 1.54

Protocatechuic acid Security Information

Symbol: GHS07
RTECS：UL0560000
WGK Germany：3
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning

Protocatechuic acid Customs Data

HS CODE：29182990
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Protocatechuic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IYB-5g	3,4-Dihydroxybenzoic acid	99-50-3	98%	5g	$5.00	2024-04-19
A2B Chem LLC	AB63731-5g	3,4-Dihydroxybenzoic acid	99-50-3	98%	5g	$5.00	2024-07-18
Aaron	AR003J6N-5g	3,4-Dihydroxybenzoic acid	99-50-3	97%	5g	$4.00	2024-07-18
Ambeed	A202277-1g	3,4-Dihydroxybenzoic acid	99-50-3	98%	1g	$5.0	2024-07-16
Apollo Scientific	OR52125-25g	3,4-Dihydroxybenzoic acid	99-50-3		25g	£39.00	2023-09-01
Chengdu Biopurify Phytochemicals Ltd	BP1155-100mg	Protocatechuic Acid	99-50-3	98%	100mg	$30	2023-09-20
Crysdot LLC	CD32000009-1000g	Protocatechuic acid	99-50-3	98%	1000g	$253	2024-07-18
Enamine	EN300-21544-0.05g	3,4-dihydroxybenzoic acid	99-50-3	97%	0.05g	$19.0	2023-09-16
Key Organics Ltd	AS-10808-1MG	3,4-Dihydroxybenzoic acid	99-50-3	>99%	1mg	£36.00	2023-09-08
LKT Labs	P6857-25 g	Protocatechuic Acid	99-50-3	≥97%	25g	$54.50	2023-07-10